Ring Strain Energetics: Thiolane vs. Thietane Core Stability Comparison
The thiolane (five-membered) ring of 2-(1,1-Dioxo-1lambda6-thiolan-3-yl)-2-methylbutanal possesses a ring strain energy of 5.0 kJ mol⁻¹, which is 75.3 kJ mol⁻¹ lower than the 80.3 kJ mol⁻¹ strain energy of the four-membered thietane analog 2-[(1,1-Dioxo-1lambda6-thietan-3-yl)methyl]-2-methylbutanal (CAS 2172251-89-5) [1][2]. This 16-fold difference in strain energy means the thiolane sulfone is substantially less prone to ring-opening side reactions under nucleophilic or thermal conditions, a critical factor for synthetic sequences requiring the sulfone moiety to remain intact through multiple transformations [1].
| Evidence Dimension | Ring strain energy |
|---|---|
| Target Compound Data | 5.0 kJ mol⁻¹ (thiolane ring) |
| Comparator Or Baseline | 2-[(1,1-Dioxo-1lambda6-thietan-3-yl)methyl]-2-methylbutanal: 80.3 kJ mol⁻¹ (thietane ring) |
| Quantified Difference | Δ = 75.3 kJ mol⁻¹ (thiolane strain is 6.25% of thietane strain) |
| Conditions | Reported strain energies for parent heterocycles (thiirane, thietane, thiolane) from literature compilation [1] |
Why This Matters
Researchers procuring a sulfone-aldehyde intermediate for multi-step synthesis should prefer the thiolane scaffold over the thietane analog to minimize unwanted ring-opening, improving synthetic yield predictability and reducing purification burden.
- [1] Sciencedirect. (n.d.). Thiolane. Retrieved May 10, 2026. The strain energies of thiirane, thietane and thiolane are reported to be 81.1, 80.3 and 5.0 kJ mol−1 respectively. View Source
- [2] PubChem. (2026). 2-[(1,1-Dioxo-1lambda6-thietan-3-yl)methyl]-2-methylbutanal (CID 165735047). Retrieved May 10, 2026. View Source
